Cas no 1597885-83-0 (N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methylpyrrolidin-3-amine)

• Product Name: N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methylpyrrolidin-3-amine
• CAS No: 1597885-83-0
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5210279
• PubChem ID: 75525239
• Update Time: 2025-07-19

N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanamine, 1-ethyl-N-(1-methyl-3-pyrrolidinyl)-
• N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methylpyrrolidin-3-amine

• Inchi： 1S/C11H20N4/c1-3-15-11(4-6-13-15)8-12-10-5-7-14(2)9-10/h4,6,10,12H,3,5,7-9H2,1-2H3
• InChI Key： CPTOWKZYNWRQFY-UHFFFAOYSA-N
• SMILES： N1(CC)C(CNC2CCN(C)C2)=CC=N1

Additional information on N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methylpyrrolidin-3-amine

Comprehensive Overview of N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methylpyrrolidin-3-amine (CAS No. 1597885-83-0)

The compound N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methylpyrrolidin-3-amine (CAS No. 1597885-83-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrazole ring and a pyrrolidine moiety, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methylpyrrolidin-3-amine has surged due to their versatility in medicinal chemistry. The pyrazole scaffold, in particular, is known for its presence in FDA-approved drugs, making it a hotspot for structure-activity relationship (SAR) studies. This compound’s CAS No. 1597885-83-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization projects.

The synthesis of N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methylpyrrolidin-3-amine involves multi-step organic reactions, often leveraging reductive amination or nucleophilic substitution techniques. Its molecular weight and logP values suggest favorable pharmacokinetic properties, which are critical for drug-likeness assessments. Additionally, the compound’s solubility and stability under physiological conditions make it a candidate for further preclinical evaluation.

From an industrial perspective, CAS No. 1597885-83-0 is often discussed in the context of patent literature and intellectual property filings. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the growing need for tailor-made intermediates. Its applications extend beyond pharmaceuticals, with potential uses in catalysis and functional materials, aligning with trends in green chemistry and sustainable development.

One of the most searched questions about N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methylpyrrolidin-3-amine revolves around its safety profile and handling precautions. While it is not classified as a hazardous substance, proper laboratory practices are recommended to ensure safe usage. Another common query relates to its supplier availability and pricing trends, as researchers seek cost-effective sources for their experiments.

In the era of artificial intelligence and machine learning, computational tools are increasingly used to predict the properties of CAS No. 1597885-83-0. QSAR modeling and molecular docking studies help accelerate its integration into drug discovery pipelines. This intersection of cheminformatics and experimental science underscores the compound’s potential to address unmet medical needs.

To summarize, N-(1-ethyl-1H-pyrazol-5-yl)methyl-1-methylpyrrolidin-3-amine (CAS No. 1597885-83-0) represents a promising candidate for diverse scientific applications. Its structural complexity and functional versatility make it a valuable asset in modern research, driving innovation across multiple disciplines. As interest in small molecule therapeutics and advanced materials continues to grow, this compound is poised to play a pivotal role in shaping future breakthroughs.